Cas no 762241-01-0 (2-(1-chloroethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole)
762241-01-0 structure
Product Name:2-(1-chloroethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole
CAS No:762241-01-0
MF:C5H4ClF3N2O
MW:200.546270370483
CID:3182591
PubChem ID:69907933
Update Time:2025-04-21
2-(1-chloroethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-OXADIAZOLE, 2-(1-CHLOROETHYL)-5-(TRIFLUOROMETHYL)-
- EN300-114963
- AKOS019275001
- WSULFVXKZINGRT-UHFFFAOYSA-N
- 2-(1-chloroethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole
- 762241-01-0
- DB-103384
- 995-397-9
- MFB24101
- SCHEMBL6823997
-
- Inchi： 1S/C5H4ClF3N2O/c1-2(6)3-10-11-4(12-3)5(7,8)9/h2H,1H3
- InChI Key： WSULFVXKZINGRT-UHFFFAOYSA-N
- SMILES： ClC(C)C1=NN=C(C(F)(F)F)O1
Computed Properties
- Exact Mass: 199.9964249Da
- Monoisotopic Mass: 199.9964249Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 38.9Ų
2-(1-chloroethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM466649-100mg |
2-(1-chloroethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole |
762241-01-0 | 95%+ | 100mg |
$*** | 2023-03-29 | |
| Chemenu | CM466649-250mg |
2-(1-chloroethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole |
762241-01-0 | 95%+ | 250mg |
$*** | 2023-03-29 | |
| Chemenu | CM466649-500mg |
2-(1-chloroethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole |
762241-01-0 | 95%+ | 500mg |
$*** | 2023-03-29 | |
| Chemenu | CM466649-1g |
2-(1-chloroethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole |
762241-01-0 | 95%+ | 1g |
$*** | 2023-03-29 | |
| TRC | C984783-10mg |
2-(1-chloroethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole |
762241-01-0 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C984783-50mg |
2-(1-chloroethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole |
762241-01-0 | 50mg |
$ 185.00 | 2022-06-06 | ||
| TRC | C984783-100mg |
2-(1-chloroethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole |
762241-01-0 | 100mg |
$ 295.00 | 2022-06-06 | ||
| Enamine | EN300-114963-0.05g |
2-(1-chloroethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole |
762241-01-0 | 95% | 0.05g |
$179.0 | 2023-10-25 | |
| Enamine | EN300-114963-0.1g |
2-(1-chloroethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole |
762241-01-0 | 95% | 0.1g |
$268.0 | 2023-10-25 | |
| Enamine | EN300-114963-0.25g |
2-(1-chloroethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole |
762241-01-0 | 95% | 0.25g |
$383.0 | 2023-10-25 |
2-(1-chloroethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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